Cas no 4316-39-6 (Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate)

Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate structure
4316-39-6 structure
Product Name:Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate
CAS No:4316-39-6
MF:C41H74O8
MW:695.02147436142
CID:2827543
PubChem ID:71361766
Update Time:2025-04-21

Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

    • 4316-39-6
    • Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate
    • DTXSID20785428
    • Inchi: 1S/C41H74O8/c1-5-9-13-17-21-25-29-46-38(42)34-33-35(39(43)47-30-26-22-18-14-10-6-2)37(41(45)49-32-28-24-20-16-12-8-4)36(34)40(44)48-31-27-23-19-15-11-7-3/h34-37H,5-33H2,1-4H3
    • InChI Key: XOKRUXVLJCENSR-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCC)C(C1C(C(=O)OCCCCCCCC)CC(C(=O)OCCCCCCCC)C1C(=O)OCCCCCCCC)=O

Computed Properties

  • Exact Mass: 694.53836931Da
  • Monoisotopic Mass: 694.53836931Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 36
  • Complexity: 790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.5
  • Topological Polar Surface Area: 105Ų
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